![molecular formula C25H19FN2O5S B265554 1-(6-ethoxy-1,3-benzothiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B265554.png)
1-(6-ethoxy-1,3-benzothiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one
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Overview
Description
1-(6-ethoxy-1,3-benzothiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It belongs to the class of pyrrolones and benzothiazoles and has been found to exhibit various biological activities, making it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of 1-(6-ethoxy-1,3-benzothiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it has been found to inhibit the activity of various enzymes and proteins that are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, induce apoptosis, and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(6-ethoxy-1,3-benzothiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its ability to exhibit multiple biological activities. This makes it a versatile compound that can be studied for various therapeutic applications. However, its complex structure and multi-step synthesis process can make it challenging to obtain in large quantities, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 1-(6-ethoxy-1,3-benzothiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one. Some of these include:
1. Further investigation of its mechanism of action to better understand its therapeutic properties.
2. Development of more efficient synthesis methods to increase its availability for research.
3. Study of its potential use in combination with other compounds for enhanced therapeutic effects.
4. Investigation of its potential use in the treatment of other diseases and disorders beyond those currently studied.
5. Development of derivatives of this compound with improved properties for drug development.
In conclusion, this compound is a promising compound that has demonstrated various biological activities with potential therapeutic applications. Further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods. Its potential use in the treatment of various diseases and disorders also warrants further investigation.
Synthesis Methods
The synthesis of 1-(6-ethoxy-1,3-benzothiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one involves a multi-step process that requires several reagents and conditions. The exact method of synthesis is beyond the scope of this paper but can be found in various research articles.
Scientific Research Applications
1-(6-ethoxy-1,3-benzothiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer activities. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
Molecular Formula |
C25H19FN2O5S |
---|---|
Molecular Weight |
478.5 g/mol |
IUPAC Name |
1-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(2-fluorophenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-2H-pyrrol-5-one |
InChI |
InChI=1S/C25H19FN2O5S/c1-3-32-14-9-10-17-19(12-14)34-25(27-17)28-21(15-6-4-5-7-16(15)26)20(23(30)24(28)31)22(29)18-11-8-13(2)33-18/h4-12,21,30H,3H2,1-2H3 |
InChI Key |
GWMVAMCRSXXMCP-UHFFFAOYSA-N |
SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=C(O4)C)C5=CC=CC=C5F |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=C(O4)C)C5=CC=CC=C5F |
Origin of Product |
United States |
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